Cas no 519016-62-7 (<br>2-tert-butyl 4-ethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxyl ate)

• Product Name: <br>2-tert-butyl 4-ethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxyl ate
• CAS No: 519016-62-7
• MF: C₁₅H₂₀ClNO₅S
• MW: 361.841002464294
• CID: 3111489
• PubChem ID: 3528856
• Update Time: 2025-06-15

<br>2-tert-butyl 4-ethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxyl ate Chemical and Physical Properties

Names and Identifiers

• <br>2-tert-butyl 4-ethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxyl ate
• 2-O-tert-butyl 4-O-ethyl 5-[(2-chloroacetyl)amino]-3-methylthiophene-2,4-dicarboxylate
• EN300-41301
• 519016-62-7
• 2-tert-butyl4-ethyl5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate
• 2-(1,1-Dimethylethyl) 4-ethyl 5-[(2-chloroacetyl)amino]-3-methyl-2,4-thiophenedicarboxylate
• DTXSID601120944
• AKOS003801282
• Z415743788
• 2-tert-butyl 4-ethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate
• CS-0248765
• UVA01662
• G53448

• Inchi： 1S/C15H20ClNO5S/c1-6-21-13(19)10-8(2)11(14(20)22-15(3,4)5)23-12(10)17-9(18)7-16/h6-7H2,1-5H3,(H,17,18)
• InChI Key： USPKEMCMMCHUTO-UHFFFAOYSA-N
• SMILES： ClCC(NC1=C(C(=O)OCC)C(C)=C(C(=O)OC(C)(C)C)S1)=O

Computed Properties

• Exact Mass: 361.0750716Da
• Monoisotopic Mass: 361.0750716Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on <br>2-tert-butyl 4-ethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxyl ate

Comprehensive Overview of 2-tert-butyl 4-ethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate (CAS No. 519016-62-7)

The compound 2-tert-butyl 4-ethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate (CAS No. 519016-62-7) is a highly specialized thiophene derivative with significant applications in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a thiophene ring substituted with ester groups and a chloroacetamido moiety, makes it a valuable intermediate in the development of novel bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in drug discovery and material science.

One of the key features of 2-tert-butyl 4-ethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate is its versatility in chemical reactions. The presence of both ester and amide functionalities allows for selective modifications, enabling the synthesis of diverse derivatives. This adaptability is particularly relevant in the context of green chemistry, where efficient and sustainable synthetic routes are highly sought after. Recent trends in AI-driven drug design have also highlighted the importance of such intermediates in accelerating the discovery of new therapeutic agents.

The compound's CAS No. 519016-62-7 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its physical properties, such as melting point, solubility, and stability, which are critical for laboratory applications. Additionally, questions about its synthetic pathways and safety data are common, underscoring the need for detailed technical documentation. The integration of machine learning in chemical research has further amplified interest in this compound, as predictive models can optimize its use in complex multi-step syntheses.

From a commercial perspective, 2-tert-butyl 4-ethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate is gaining traction due to its potential in high-value chemical production. Manufacturers are exploring scalable methods to produce this compound with high purity and yield, addressing the demands of pharmaceutical companies and research institutions. The rise of custom synthesis services has also contributed to its popularity, as tailored solutions are increasingly required for niche applications.

In summary, 2-tert-butyl 4-ethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate (CAS No. 519016-62-7) represents a critical building block in modern chemical innovation. Its multifaceted utility, combined with the evolving landscape of scientific research, positions it as a compound of enduring interest. As advancements in computational chemistry and sustainable practices continue to shape the industry, this thiophene derivative is poised to play a pivotal role in future breakthroughs.